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Introduction
Formaldehyde is a ubiquitous chemical compound found in various industrial and consumer

products, as well as being a natural metabolic intermediate. Due to its potential toxicity and

carcinogenicity, accurate quantification is crucial in environmental monitoring, food safety, and

biomedical research. The 4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole (AHMT) assay is a

sensitive and specific colorimetric method for the determination of formaldehyde. This method

is noted for its superiority in sensitivity compared to other common techniques like the

acetylacetone or chromotropic acid methods.[1][2] The reaction proceeds under mild, alkaline

conditions at room temperature, making it a practical and efficient choice for researchers.[2]

Principle of the Method
The AHMT assay is based on the condensation reaction of formaldehyde with AHMT in a

highly alkaline medium. The resulting intermediate is then oxidized by potassium periodate

(KIO₄) to form a vivid purple-colored bicyclic heterocyclic product, 6-mercapto-s-triazolo[4,3-b]-

s-tetrazine.[1][3] The intensity of the purple color is directly proportional to the concentration of

formaldehyde in the sample. The absorbance of the final solution is measured

spectrophotometrically at a wavelength of 550 nm.[1][4]

Assay Performance and Characteristics
The AHMT assay provides reliable and reproducible results for formaldehyde quantification.

Below is a summary of its typical performance characteristics.
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Parameter Value Reference

Wavelength (λmax) 550 nm [1][4]

Detection Limit 0.1 ppm (or 1 nmol) [1][2]

Linearity (R²) > 0.998 [4]

Reaction Conditions Room Temperature [2][4]

Key Reagents AHMT, KOH, KIO₄ [1][4]

Color of Product Violet / Purple [1][3]

Experimental Protocol
Required Materials and Reagents

Chemicals:

4-Amino-3-hydrazino-5-mercapto-1,2,4-triazole (AHMT), 99+% (CAS: 1750-12-5)

Potassium Hydroxide (KOH)

Hydrochloric Acid (HCl)

Potassium Periodate (KIO₄)

Formaldehyde solution (35-37% w/w)

Distilled or deionized water

Equipment:

Spectrophotometer capable of reading at 550 nm

Volumetric flasks (100 mL, 200 mL)

Pipettes (2 mL, 5 mL, 10 mL)

Test tubes with stoppers (20 mL capacity)
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Water bath

Analytical balance

Preparation of Reagents
AHMT Solution (0.5% w/v):

Accurately weigh 0.5 g of AHMT.[1][4]

Dissolve it in 100 mL of 0.5 M HCl solution.[1][4]

Store this solution in a dark, cool place.[1]

Potassium Periodate Solution (0.75% w/v):

Accurately weigh 0.75 g of KIO₄.[1][4]

Dissolve it in 100 mL of 0.2 M KOH solution, using a water bath to aid dissolution if

necessary.[1][4]

Potassium Hydroxide Solution (5 M):

Accurately weigh 28.05 g of KOH.

Carefully dissolve in approximately 80 mL of distilled water in a beaker placed in an ice

bath.

Once cooled, transfer the solution to a 100 mL volumetric flask and make up to the mark

with distilled water.

Formaldehyde Standard Stock Solution (e.g., 200 µg/mL):

The concentration of commercial formaldehyde solutions must be accurately determined

via iodometric titration before preparing the stock solution.[1]

Based on the determined concentration, prepare a stock solution (e.g., 200 µg/mL) by

diluting the commercial formaldehyde solution with distilled water.
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Formaldehyde Working Standard Solution (2 µg/mL):

Perform a 1:100 dilution of the 200 µg/mL stock solution. For example, pipette 1 mL of the

stock solution into a 100 mL volumetric flask and make up to the mark with distilled water.

[1]

Sample Preparation
Liquid Samples: Samples should be clear and colorless. If necessary, centrifuge or filter the

sample to remove any particulate matter.

Solid Samples: For solid samples, a steam distillation step may be required to extract the

formaldehyde.[1]

Accurately weigh 1-10 g of the solid sample into a distillation flask.

Add distilled water and 1 mL of 20% H₃PO₃ solution.[1]

Perform steam distillation, collecting approximately 200 mL of the distillate.[1]

Transfer the distillate to a 200 mL volumetric flask and make up to the mark with distilled

water. This solution is now ready for analysis.[1]

Assay Procedure
Label a series of test tubes for your standards (e.g., 0, 0.5, 1.0, 1.5, 2.0 mL).

Into each tube, pipette the corresponding volume of the 2 µg/mL formaldehyde working

standard solution (0.5, 1.0, 1.5, and 2.0 mL).[1] The "0" tube will serve as the blank.

Add distilled water to each tube to bring the total volume to 2.0 mL.[1] This will result in final

formaldehyde amounts of 0, 1.0, 2.0, 3.0, and 4.0 µg per tube.

Proceed with the color development reaction as described in section 4.3.

Pipette 2.0 mL of the prepared sample solution (or a suitable dilution) into a clean test tube.

[1][4]
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Proceed with the color development reaction as described in section 4.3.

To each standard and sample tube, add 2.0 mL of the 5 M KOH solution.[1][4]

Next, add 2.0 mL of the 0.5% AHMT solution to each tube.[1][4]

Gently mix the contents and allow the tubes to stand at room temperature for 20 minutes.[1]

[4]

Following the incubation, add 2.0 mL of the 0.75% KIO₄ solution to each tube.[1][4]

Mix gently until any bubbles that form have dissipated.[1] A violet color will develop.

Measure the absorbance of each solution at 550 nm using a spectrophotometer, using the

blank to zero the instrument.

Data Analysis and Calculations
Standard Curve: Plot the absorbance values of the standards (y-axis) against the

corresponding amount of formaldehyde in µg (x-axis). Perform a linear regression to obtain

the equation of the line (y = mx + c) and the correlation coefficient (R²). An example of

standard curve data is shown below.

Sample Concentration: Use the equation from the standard curve to calculate the amount of

formaldehyde (A) in your unknown sample.

A (µg) = (Absorbance of Sample - y-intercept) / slope

Original Concentration: Calculate the concentration of formaldehyde in the original sample,

accounting for any dilutions and the initial sample volume or weight.

Formaldehyde (µg/g or µg/mL) = (A × V_total) / (V_sample × W_sample)

Where:

A = µg of formaldehyde from the standard curve.

V_total = Total volume of the distillate/sample extract (e.g., 200 mL).[1]
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V_sample = Volume of the extract used in the assay (e.g., 2 mL).[1]

W_sample = Weight (g) or volume (mL) of the original sample used.[1]

Example Standard Curve Data
Formaldehyde (µg) Absorbance at 550 nm (AU)

0.0 (Blank) 0.003

1.0 0.077

2.0 0.151

3.0 0.224

4.0 0.298

Note: The absorbance values are illustrative and will vary with experimental conditions.

Visualizations
Reaction Mechanism
The diagram below illustrates the reaction between formaldehyde and AHMT, followed by

oxidative cyclization to form the colored tetrazine product.
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AHMT Assay Reaction Mechanism

Reactants

Reaction Steps

Product

Formaldehyde (HCHO)

Condensation Intermediate

+ AHMT
(in KOH)

AHMT

Violet Tetrazine Product
(Abs @ 550 nm)

+ KIO₄

KIO₄ (Oxidant)

Click to download full resolution via product page

Caption: Chemical reaction pathway for the AHMT assay.

Experimental Workflow
The following flowchart outlines the complete protocol for formaldehyde quantification using the

AHMT assay.
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AHMT Assay Experimental Workflow

Colorimetric Reaction

1. Prepare Reagents
(AHMT, KOH, KIO₄, Standards)

3a. Pipette Standards
& H₂O to 2 mL

2. Prepare Sample
(Dilution or Distillation)

3b. Pipette Sample
(2 mL)

4. Add 2 mL 5M KOH

5. Add 2 mL AHMT Solution

6. Incubate 20 min
at Room Temp

7. Add 2 mL KIO₄ Solution

8. Measure Absorbance
at 550 nm

9. Plot Standard Curve
& Calculate Concentration

Click to download full resolution via product page

Caption: Step-by-step workflow for the AHMT assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b014714?utm_src=pdf-custom-synthesis
https://repository.seafdec.org/bitstream/handle/20.500.12066/6044/B-11.pdf?sequence=1&isAllowed=y
https://pubmed.ncbi.nlm.nih.gov/8742081/
https://pubmed.ncbi.nlm.nih.gov/8742081/
https://www.benchchem.com/product/b014714
https://www.scholarena.com/article/Comparison-of-Three-Spectrophotometric-Reagents-for-Determination-of-Formaldehyde-FA-in-Fish.pdf
https://www.benchchem.com/product/b014714#ahmt-assay-protocol-for-formaldehyde-quantification
https://www.benchchem.com/product/b014714#ahmt-assay-protocol-for-formaldehyde-quantification
https://www.benchchem.com/product/b014714#ahmt-assay-protocol-for-formaldehyde-quantification
https://www.benchchem.com/product/b014714#ahmt-assay-protocol-for-formaldehyde-quantification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b014714?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

